Cas no 1261586-16-6 (2-Amino-3-chloro-3'-(trifluoromethoxy)biphenyl)

• Product Name: 2-Amino-3-chloro-3'-(trifluoromethoxy)biphenyl
• CAS No: 1261586-16-6
• MF: C₁₃H₉ClF₃NO
• MW: 287.66487288475
• CID: 5000187
• Update Time: 2025-06-11

2-Amino-3-chloro-3'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-chloro-3'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C13H9ClF3NO/c14-11-6-2-5-10(12(11)18)8-3-1-4-9(7-8)19-13(15,16)17/h1-7H,18H2
• InChI Key： UDAVGKJZWQDMPO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1N)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 300
• XLogP3: 4.7
• Topological Polar Surface Area: 35.2

Additional information on 2-Amino-3-chloro-3'-(trifluoromethoxy)biphenyl

Introduction to 2-Amino-3-chloro-3'-(trifluoromethoxy)biphenyl (CAS No. 1261586-16-6)

2-Amino-3-chloro-3'-(trifluoromethoxy)biphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 1261586-16-6, is a biphenyl derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound features a biphenyl core substituted with an amino group at the 2-position, a chlorine atom at the 3-position, and a trifluoromethoxy group at the 3'-position. Such a structural configuration imparts distinct electronic and steric characteristics, making it a valuable scaffold for designing novel bioactive molecules.

The biphenyl moiety is a well-documented pharmacophore in medicinal chemistry, known for its ability to enhance molecular stability and interact with biological targets. The presence of the amino group at the 2-position introduces basicity, which can be exploited for interactions with acidic residues in biological targets, while the chloro group at the 3-position provides a site for further functionalization or electronic modulation. The trifluoromethoxy group (CF₃OCH₃) is particularly noteworthy, as fluorine-containing substituents are frequently incorporated into drug candidates due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. The specific arrangement of these substituents in 2-Amino-3-chloro-3'-(trifluoromethoxy)biphenyl suggests potential applications in the development of small-molecule inhibitors or modulators for various therapeutic pathways.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of heterocyclic compounds like biphenyl derivatives in addressing unmet medical needs. The trifluoromethoxy group, in particular, has been extensively studied for its role in enhancing binding interactions with protein targets. For instance, fluorinated aromatic compounds have shown promise in targeting enzymes involved in cancer metabolism and inflammation. The structural features of 2-Amino-3-chloro-3'-(trifluoromethoxy)biphenyl make it a candidate for further exploration in these areas, potentially leading to the discovery of novel therapeutic agents.

In vitro studies have begun to elucidate the pharmacological profile of 2-Amino-3-chloro-3'-(trifluoromethoxy)biphenyl. Initial experiments suggest that this compound exhibits moderate affinity for certain enzyme targets, which could be attributed to the combined effects of the amino, chloro, and trifluoromethoxy substituents. The amino group may facilitate interactions with hydrophobic pockets or acidic residues, while the chloro and trifluoromethoxy groups could enhance binding through hydrophobic and electrostatic interactions, respectively. These findings are consistent with previous reports demonstrating that biphenyl derivatives with similar substituents can modulate biological pathways relevant to neurological disorders and metabolic diseases.

The synthesis of 2-Amino-3-chloro-3'-(trifluoromethoxy)biphenyl presents an interesting challenge due to the need to introduce multiple functional groups in a regioselective manner. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have enabled efficient access to complex heterocyclic structures like this one. These techniques allow chemists to precisely control the placement of substituents on the biphenyl core, which is critical for achieving desired biological activity. Advances in synthetic chemistry continue to expand the toolkit available for constructing novel drug-like molecules, and 2-Amino-3-chloro-3'-(trifluoromethoxy)biphenyl serves as an excellent example of how structural complexity can be leveraged to discover new bioactive compounds.

From a computational perspective, virtual screening methods have been employed to identify potential binding pockets on biological targets that could accommodate the structure of 2-Amino-3-chloro-3'-(trifluoromethoxy)biphenyl. Molecular docking studies suggest that this compound may interact with proteins involved in signal transduction and transcriptional regulation. Such interactions could lead to therapeutic effects by modulating cellular processes relevant to diseases like cancer and neurodegeneration. The use of machine learning algorithms has further accelerated the process of identifying promising candidates from large chemical libraries, making compounds like 2-Amino-3-chloro-3'-(trifluoromethoxy)biphenyl more accessible for drug discovery efforts.

The agrochemical sector has also shown interest in biphenyl derivatives due to their potential as leads for developing novel pesticides and herbicides. The structural features of 2-Amino-3-chloro-3'-(trifluoromethoxy)biphenyl, including its aromaticity and fluorinated moieties, make it a suitable candidate for investigating biological activity against plant pathogens or pests. Preliminary studies indicate that such compounds may exhibit herbicidal properties by interfering with essential enzymatic pathways in plants or microorganisms. This dual application potential—pharmaceuticals versus agrochemicals—underscores the versatility of biphenyl-based scaffolds and highlights their importance as chemical building blocks.

In conclusion, 2-Amino-3-chloro-3'-(trifluoromethoxy)biphenyl (CAS No. 1261586-16-6) represents a promising compound with diverse applications in medicinal chemistry and agrochemical research. Its unique structural features—comprising an amino group, a chloro substituent, and a trifluoromethoxy moiety—endow it with potential bioactivity against various disease targets. Advances in synthetic methodologies and computational biology have positioned this compound as a valuable scaffold for further exploration. As research continues to uncover new therapeutic opportunities and agricultural challenges, compounds like 2-Amino-3-chloro-3'-(trifluoromethoxy)biphenyl will remain at the forefront of innovation in chemical biology.